2,5-dichloro-N-(2,3-dimethoxy-2-methylpropyl)benzene-1-sulfonamide

• IUPAC Name: 2,5-dichloro-N-(2,3-dimethoxy-2-methylpropyl)benzenesulfonamide
• InChI: InChI=1S/C12H17Cl2NO4S/c1-12(19-3,8-18-2)7-15-20(16,17)11-6-9(13)4-5-10(11)14/h4-6,15H,7-8H2,1-3H3
• InChI Key: WPFFMZOLYHVGCP-UHFFFAOYSA-N
• Canonical SMILES: CC(CNS(=O)(=O)C1=C(C=CC(=C1)Cl)Cl)(COC)OC
• Molecular Formula: C12H17Cl2NO4S
• Molecular Weight: 342.2 g/mol

Description

2,5-dichloro-N-(2,3-dimethoxy-2-methylpropyl)benzene-1-sulfonamide, also known as DIDS, is a sulfonamide compound that has been used in scientific research for several decades. It is a potent inhibitor of anion transporters and has been found to have various biochemical and physiological effects.

Scientific Research Applications

Sulfonamides in Therapeutic Development

Sulfonamides, such as 2,5-dichloro-N-(2,3-dimethoxy-2-methylpropyl)benzene-1-sulfonamide, are integral to a wide range of clinical applications, from diuretics to antiepileptics. The sulfonamide moiety's versatility facilitates the development of novel drugs targeting diverse medical conditions. Notably, sulfonamides have been pivotal in creating carbonic anhydrase inhibitors for glaucoma treatment and tyrosine kinase inhibitors for cancer therapy. The structural motif of sulfonamides continues to underpin the advancement of selective drugs for conditions like glaucoma and cancer, demonstrating the group's ongoing significance in drug discovery and development (Carta, Scozzafava, & Supuran, 2012).

Environmental and Health Impacts

Sulfonamides' environmental persistence raises concerns about their ecological and human health impacts. Their widespread use in agriculture leads to detectable residues in various ecosystems, potentially affecting microbial populations and posing health risks. Understanding the environmental behavior of sulfonamides, including 2,5-dichloro-N-(2,3-dimethoxy-2-methylpropyl)benzene-1-sulfonamide, is crucial for mitigating these risks and informing safer pharmaceutical practices (Baran, Adamek, Ziemiańska, & Sobczak, 2011).

Advances in Sulfur Chemistry

The role of sulfur-containing compounds in addressing acid gas challenges highlights the broader utility of sulfonamides beyond pharmaceuticals. Innovations in sulfur chemistry, including sulfonamides, contribute to more effective treatments for acid gases, underscoring the compound's significance in environmental engineering and sustainability efforts (Gupta, Ibrahim, & Shoaibi, 2016).